Cas no 2172135-60-1 (1-{bicyclo2.2.1heptan-2-yl}-3-methyl-1H-pyrazole-4-carboximidamide)

• Product Name: 1-{bicyclo2.2.1heptan-2-yl}-3-methyl-1H-pyrazole-4-carboximidamide
• CAS No: 2172135-60-1
• MF: C₁₂H₁₈N₄
• MW: 218.298121929169
• CID: 6023250
• PubChem ID: 165503495
• Update Time: 2025-05-21

1-{bicyclo2.2.1heptan-2-yl}-3-methyl-1H-pyrazole-4-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 1-{bicyclo2.2.1heptan-2-yl}-3-methyl-1H-pyrazole-4-carboximidamide
• EN300-1461097
• 1-{bicyclo[2.2.1]heptan-2-yl}-3-methyl-1H-pyrazole-4-carboximidamide
• 2172135-60-1

• Inchi： 1S/C12H18N4/c1-7-10(12(13)14)6-16(15-7)11-5-8-2-3-9(11)4-8/h6,8-9,11H,2-5H2,1H3,(H3,13,14)
• InChI Key： KBMSIZSUJPFSSJ-UHFFFAOYSA-N
• SMILES： N1(C=C(C(=N)N)C(C)=N1)C1CC2CCC1C2

Computed Properties

• Exact Mass: 218.153146591g/mol
• Monoisotopic Mass: 218.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 67.7Ų

Additional information on 1-{bicyclo2.2.1heptan-2-yl}-3-methyl-1H-pyrazole-4-carboximidamide

1-{Bicyclo[2.2.1]heptan-2-yl}-3-methyl-1H-pyrazole-4-carboximidamide: A Comprehensive Overview

In the realm of organic chemistry, 1-{bicyclo[2.2.1]heptan-2-yl}-3-methyl-1H-pyrazole-4-carboximidamide (CAS No. 2172135-60-1) stands out as a compound of significant interest due to its unique structural features and potential applications. This bicyclic pyrazole derivative has garnered attention in pharmaceutical research and material science, particularly in the development of novel therapeutic agents and functional materials. The compound's molecular architecture, characterized by a bicyclo[2.2.1]heptane moiety fused with a pyrazole-carboximidamide group, offers a versatile platform for chemical modifications and biological activity optimization.

The synthesis of 1-{bicyclo[2.2.1]heptan-2-yl}-3-methyl-1H-pyrazole-4-carboximidamide typically involves multi-step organic reactions, including cycloaddition and functional group transformations. Researchers have explored its potential as a kinase inhibitor, leveraging its ability to interact with specific enzyme active sites. Recent studies suggest that this compound may exhibit promising activity in modulating cellular signaling pathways, making it a candidate for further investigation in drug discovery programs targeting various diseases.

From a physicochemical perspective, CAS 2172135-60-1 demonstrates moderate solubility in polar organic solvents, which is crucial for its formulation and biological testing. The compound's stability under various pH conditions has been a subject of investigation, particularly for pharmaceutical applications where shelf-life and in vivo performance are critical factors. Analytical characterization techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its structural integrity and purity, essential for research reproducibility.

The pyrazole-carboximidamide moiety in this compound represents a pharmacophore of growing importance in medicinal chemistry. This functional group has shown potential in developing antimicrobial agents, with researchers exploring its efficacy against resistant bacterial strains. The bicyclic framework contributes to the molecule's three-dimensionality, potentially enhancing its binding affinity to biological targets compared to planar aromatic systems.

In material science applications, derivatives of 1-{bicyclo[2.2.1]heptan-2-yl}-3-methyl-1H-pyrazole-4-carboximidamide have been investigated for their potential in creating novel coordination polymers and metal-organic frameworks (MOFs). The compound's ability to act as a ligand for transition metals opens possibilities for designing functional materials with tailored properties for catalysis or sensing applications.

Current market trends indicate growing interest in specialty chemicals like CAS 2172135-60-1, particularly from pharmaceutical and biotechnology sectors. The compound's patent landscape and commercial availability are subjects of frequent queries from research organizations. Analytical data sheets and safety information remain among the most searched documents related to this chemical entity, reflecting the practical needs of laboratory professionals.

Environmental and safety considerations for handling 1-{bicyclo[2.2.1]heptan-2-yl}-3-methyl-1H-pyrazole-4-carboximidamide follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation are recommended during experimental work. The compound's biodegradability and ecotoxicological profile represent areas for further study as part of responsible chemical development practices.

Future research directions for 2172135-60-1 may explore its potential in cancer therapeutics, given the increasing focus on targeted therapies in oncology. The compound's structural features suggest possible applications in developing selective enzyme inhibitors, particularly for protein kinases involved in cell proliferation pathways. Computational chemistry approaches, including molecular docking studies, could further elucidate its interaction mechanisms with biological targets.

In conclusion, 1-{bicyclo[2.2.1]heptan-2-yl}-3-methyl-1H-pyrazole-4-carboximidamide represents a versatile chemical entity with multiple potential applications across scientific disciplines. Its unique structural characteristics continue to inspire research into novel therapeutic agents and functional materials, positioning it as a compound of ongoing interest in both academic and industrial settings.